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Physicochemical Properties of Hentriacontane

The table below summarizes the key quantitative data available for hentriacontane.

Property Value Unit Source | Comment
Molecular Formula Cs1Hea - [1]
Average Molecular 436.85 g/mol [1]112]
Weight
Melting Point 66 - 70 °C [2] (measured); 67.9 °C [1]
(experimental)
Boiling Point 180 °C at 4 mmHg [2]
Water Solubility 2.7e-11 mg/L @ 25 °C [1]
(est)
logP (log 16.501 (est); 12.339 - [1][3]
octanol/water) (calc)
logWs -12.80 - Crippen Calculated Property [3]
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Property Value Unit Source | Comment

State Solid - White to almost white
powder/crystal [2]

Experimental Context and Detection

Hentriacontane is a long-chain saturated hydrocarbon (n-alkane) found in various plants and natural waxes

[4] [1]. It is typically detected and analyzed as part of a complex mixture of lipophilic compounds.

¢ Natural Occurrence: It is found in the lipophilic fraction of cereal straws like wheat, rye, and triticale
[5], and in medicinal plants such as Withania somnifera [4].
¢ Analytical Method: The primary method for identifying and quantifying hentriacontane in mixtures is
Gas Chromatography-Mass Spectrometry (GC-MS) [5] [6].
o Sample Preparation: Plant material is dried, ground, and the lipophilic compounds are
extracted using a non-polar solvent like chloroform in a Soxhlet apparatus [5].
o Analysis: The extract is derivatized to increase volatility and then injected into the GC-MS.
Compounds are identified by comparing their mass spectra with reference libraries [5] [6].

The following diagram illustrates the general workflow for analyzing hentriacontane from a biological

sample:
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Experimental workflow for hentriacontane analysis.

Information Gaps and Research Considerations

It is important to note the limitations in the available public data:

¢ Limited Solubility Data: The extremely low water solubility is estimated, not experimentally
measured in the provided sources [1]. There is a lack of data on solubility in various pharmaceutically
relevant organic solvents.

¢ Lack of Detailed Protocols: While the general analytical method is GC-MS, the search results do
not provide a detailed, step-by-step protocol suitable for independent replication.
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o Estimated Lipophilicity: The high logP values are calculated or estimated, indicating
hentriacontane is extremely lipophilic [3] [1]. This property makes it challenging to work with in
agueous biological systems relevant to drug development.

The available data defines hentriacontane as a very high molecular weight, extremely lipophilic compound
with negligible water solubility. For specific experimental details, you may need to consult specialized

handbooks on natural product analysis or investigate commercial laboratory testing services.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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